Cas no 1805567-20-7 (2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine
• CAS No: 1805567-20-7
• MF: C₆H₃BrF₃NS
• MW: 258.058929681778
• CID: 4901247
• Update Time: 2025-06-10

2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NS/c7-5-1-3(6(8,9)10)4(12)2-11-5/h1-2,12H
• InChI Key： IPHNKLGVRNSXAX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=N1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.9
• Topological Polar Surface Area: 13.9

Additional information on 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine

Introduction to 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine (CAS No. 1805567-20-7)

2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine (CAS No. 1805567-20-7) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a mercapto group, and a trifluoromethyl moiety, which collectively contribute to its diverse reactivity and biological activity.

The presence of the bromine atom in the pyridine ring makes 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine an excellent substrate for various synthetic transformations, such as nucleophilic substitution and cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules and pharmaceutical intermediates. Recent studies have highlighted the utility of brominated pyridines in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

The mercapto group (SH) is another key functional group in this compound. Mercapto groups are known for their ability to form stable thioether bonds, which can be leveraged in the design of bioconjugates and prodrugs. In addition, the thiol functionality can participate in redox reactions, making it valuable in the study of oxidative stress and its role in various diseases. Recent research has shown that compounds containing mercapto groups can modulate cellular signaling pathways, offering new avenues for drug discovery.

The trifluoromethyl (CF₃) moiety is a well-known electron-withdrawing group that imparts unique properties to the molecule. The presence of CF₃ can enhance the lipophilicity and metabolic stability of a compound, which are critical factors in drug design. Trifluoromethylated pyridines have been extensively studied for their potential as inhibitors of various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs). Recent advancements in computational chemistry have further facilitated the rational design of trifluoromethylated compounds with improved pharmacological profiles.

In terms of synthetic methods, 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine can be prepared through a series of well-established reactions. One common approach involves the bromination of 5-mercapto-4-(trifluoromethyl)pyridine using N-bromosuccinimide (NBS) or bromine gas. The resulting brominated product can then be further functionalized through various synthetic strategies, such as Suzuki-Miyaura coupling or Stille coupling, to introduce additional substituents or form more complex structures.

The biological activity of 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine has been explored in several studies. One notable application is its use as a lead compound in the development of antiviral agents. The unique combination of functional groups in this molecule allows it to interact with viral proteins and disrupt their function, potentially inhibiting viral replication. Additionally, preliminary studies have shown that this compound exhibits promising antitumor activity by modulating key signaling pathways involved in cancer progression.

In conclusion, 2-Bromo-5-mercapto-4-(trifluoromethyl)pyridine (CAS No. 1805567-20-7) is a highly versatile compound with significant potential in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for various synthetic transformations and biological applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in the development of novel therapeutic agents and advanced materials.